Cas no 186029-18-5 (Benzonitrile,2-(dodecyloxy)-)

• Product Name: Benzonitrile,2-(dodecyloxy)-
• CAS No: 186029-18-5
• MF: C₁₉H₂₉NO
• MW: 287.439665555954
• CID: 114718
• PubChem ID: 4694748
• Update Time: 2025-04-18

Benzonitrile,2-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(dodecyloxy)-
• 2-dodecoxybenzonitrile
• 2-Cyanophenyl dodecyl ether
• o-Cyanophenyl dodecyl ether
• 2-(DODECYLOXY)BENZONITRILE
• 186029-18-5
• AKOS012822229
• SCHEMBL15541094
• E79405
• J-011941
• 2-(Dodecyloxy)benzonitrile, Selectophore(TM), >=97.0%
• DTXSID10405643
• starbld0003465

• Inchi： 1S/C19H29NO/c1-2-3-4-5-6-7-8-9-10-13-16-21-19-15-12-11-14-18(19)17-20/h11-12,14-15H,2-10,13,16H2,1H3
• InChI Key： DDUJCCRSCBUHMI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 287.22500
• Monoisotopic Mass: 287.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.938 g/mL at 20 °C(lit.)
• Boiling Point: 412.2°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: n20/D 1.498
• PSA: 33.02000
• LogP: 5.85798

Benzonitrile,2-(dodecyloxy)- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38